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Compound of Interest

Compound Name: N-Palmitoyl-D-sphingomyelin-d9

Cat. No.: B12300016

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for laboratory personnel handling N-Palmitoyl-D-sphingomyelin-d9. The
following information is intended for researchers, scientists, and professionals in drug
development to ensure the safe and effective use of this compound.

Chemical and Physical Properties

Property Value

Palmitoyl Sphingomyelin-d9, N-Palmitoyl-D-
Synonyms erythro-Sphingosylphosphorylcholine-d9,
SM(d18:1/16:0-d9)[1]

Molecular Formula C39H70D9aN206P[1]

Formula Weight 712.1 g/mol [1]

Physical Form Crystalline solid or powder[2]
Storage Temperature -20°C[2][3]

Solubility Soluble in ethanol (10 mg/ml)[1]

Hazard Identification and Safety Precautions
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According to the Safety Data Sheet (SDS) from Cayman Chemical, N-Palmitoyl-D-
sphingomyelin-d9 is not classified as a hazardous substance according to the Globally
Harmonized System (GHS). However, it is crucial to handle all chemicals with care. General
safety protocols for handling lipids and powdered compounds should be followed to minimize
any potential risks.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against potential exposure. The
following table summarizes the recommended PPE for handling N-Palmitoyl-D-
sphingomyelin-d9, based on general laboratory safety standards for chemical compounds.

] Recommended
Protection Type e Purpose Standard

Safety glasses with

side shields or )
, Protects against
) goggles. A face shield )
Eye/Face Protection ) splashes and airborne  ANSI Z87.1
is recommended )
) particles.
when there is a splash

hazard.

Chemical-resistant

gloves (e.g., nitrile), a )
_ . Prevents skin contact
Skin Protection fully buttoned lab coat, ) ] EN 374 (Gloves)
with the chemical.
long pants, and

closed-toe shoes.

Generally not required
under normal use with
adequate ventilation. )
Protects against
) ) If dust or aerosols ) )
Respiratory Protection inhalation of dust or NIOSH approved
may be generated, a
NIOSH-approved

respirator is

aerosols.

recommended.
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Operational Protocol

Adherence to a strict, step-by-step protocol minimizes the risk of exposure and ensures the
integrity of the compound.

. Preparation and Handling Area:

Conduct all handling of N-Palmitoyl-D-sphingomyelin-d9 in a well-ventilated area,
preferably within a chemical fume hood, to minimize inhalation exposure.

Ensure the work area is clean and free of contaminants.
Before handling, confirm that all necessary PPE is correctly worn.
. Weighing the Compound:
As the compound is a powder, carefully weigh the required amount on an analytical balance.
To avoid generating dust, use a spatula and handle the powder gently.
Consider using an enclosure or weighing paper with folded edges to contain the powder.
. Dissolving the Compound:

Promptly dissolve the weighed lipid in a suitable solvent, such as ethanol, to the desired
concentration.[1]

Use clean glassware and Teflon-lined caps to prevent contamination.

If necessary, the solvent can be evaporated under a gentle stream of nitrogen to be replaced
with another solvent of choice.

. Storage of Solutions:
Store stock solutions at -20°C in tightly sealed vials.

For long-term storage, it is recommended to purge the vial with an inert gas like argon or
nitrogen before sealing to prevent degradation.
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Spill Management and Disposal Plan

Spill Management:

In the event of a spill, follow these procedures:

o Small Powder Spills: Carefully sweep up the material, avoiding dust generation, and place it

in a sealed container for disposal.

 Liquid Spills: Absorb the material with an inert absorbent (e.g., vermiculite, sand, or earth)

and place it in a sealed container for disposal.

 After cleanup, decontaminate the area with a suitable cleaning agent.

Disposal Plan:

Proper disposal of N-Palmitoyl-D-sphingomyelin-d9 and associated waste is critical to

ensure environmental and personnel safety.

Waste Type

Disposal Procedure

Unused Chemical

- Collect in a designated, labeled, and sealed
container for chemical waste.- Do not mix with
other waste streams unless compatibility is
confirmed.- Arrange for pickup by a licensed

hazardous waste disposal service.

Contaminated Labware (e.qg., pipette tips, tubes)

- Place in a designated hazardous waste
container.- Ensure the container is properly

labeled with the chemical name.

Empty Containers

- Rinse thoroughly with a suitable solvent.-
Dispose of the rinsate as chemical waste.-
Deface the label before disposing of the
container in regular laboratory glass or plastic

recycling, as appropriate.
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Deuterated compounds are not typically considered a separate class of hazardous waste
unless the compound itself is hazardous.[4] Therefore, the disposal of N-Palmitoyl-D-
sphingomyelin-d9 should follow standard procedures for chemical waste, in accordance with
local, state, and federal regulations.

Handling and Disposal Workflow
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Caption: Workflow for Safe Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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